Cas no 899968-63-9 (N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 899968-63-9
• MF: C₂₁H₁₈N₄O₃S₂
• MW: 438.522621631622
• CID: 5490661
• Update Time: 2025-07-17

N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C21H18N4O3S2/c1-27-13-7-9-17(28-2)14(11-13)15-8-10-20(25-24-15)29-12-19(26)23-21-22-16-5-3-4-6-18(16)30-21/h3-11H,12H2,1-2H3,(H,22,23,26)
• InChI Key： DBIDYKGXAWIJLF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=NN=C(C2=CC(OC)=CC=C2OC)C=C1

Additional information on N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 899968-63-9)

The compound N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide, identified by its CAS No. 899968-63-9, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its intricate structure featuring a benzothiazole core linked to a pyridazine moiety via a sulfanylacetamide bridge, represents a promising candidate for various therapeutic applications. Its unique chemical architecture makes it a subject of interest for researchers exploring novel small-molecule inhibitors and biologically active compounds.

In recent years, the demand for heterocyclic compounds like N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide has surged, driven by their potential in targeting specific biological pathways. The benzothiazole segment, in particular, is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Coupled with the pyridazine ring, which is often associated with kinase inhibition, this compound is being investigated for its role in modulating enzyme activity and signal transduction processes.

One of the most frequently searched topics in the context of CAS No. 899968-63-9 revolves around its synthetic methodology and structure-activity relationship (SAR). Researchers are keen to understand how modifications to the 2,5-dimethoxyphenyl group or the sulfanylacetamide linker could enhance its bioactivity. Additionally, the compound's potential as a lead compound in drug discovery programs is a hot topic, especially in the era of precision medicine and targeted therapies.

The physicochemical properties of N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide also play a critical role in its applicability. Its solubility, stability, and bioavailability are key factors that determine its suitability for in vitro and in vivo studies. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, thereby accelerating the compound's development pipeline.

Another area of interest is the compound's potential in addressing drug resistance, a major challenge in modern therapeutics. The benzothiazole and pyridazine motifs have been implicated in overcoming resistance mechanisms in various disease models, making CAS No. 899968-63-9 a valuable asset in the fight against multidrug-resistant pathogens and treatment-refractory cancers.

From a commercial perspective, the availability of N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide is of great importance to pharmaceutical companies and research institutions. Suppliers often highlight its high purity and customizable synthesis options to meet the specific needs of clients. The compound's patent status and regulatory considerations are also frequently discussed, as they impact its commercialization and widespread adoption.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-{6-(2,5-dimethoxyphenyl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 899968-63-9) stands out as a multifaceted compound with immense potential in both academic and industrial settings. Its unique structural features, combined with its promising biological activities, make it a focal point for ongoing and future research endeavors. As the scientific community continues to unravel its full capabilities, this compound is poised to make significant contributions to the advancement of pharmaceutical sciences and therapeutic innovations.